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Metalaxyl-13C6 solubility and stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Metalaxyl-13C6

Cat. No.: S1799545

Solubility and Formulation Data

CAS No.: 1356199-69-3

The most comprehensive solubility data comes from formulation guidelines for research use. The table

below summarizes the available information on how to dissolve and formulate Metalaxyl-13C6 for

experimental use.

Property .

Details Source
Category
Molecular Formula: C9(13C6)H21NO4; MW: 285.29 g/mol; LogP: 1.6 [1]
Properties
In Vitro May dissolve in DMSO. Other solvents: H20, Ethanol, DMF. Use minute [1]
Solubility amounts to avoid sample loss.
In Vivo Multiple injection & oral formulations provided. Example: Injection [1]
Formulations Formulation 1: DMSO:Tween 80:Saline = 10:5:85. Oral Formulation 1:

Suspend in 0.5% CMC Na.

Stock Solutions  Example: 10 mg dissolved in 1 mL solvent gives ~35.05 mM solution
(depending on solvent and actual solubility).

Storage and Stability Guidelines

[1]
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Proper storage is critical for maintaining the integrity of Metalaxyl-13C6. The following table outlines the

recommended conditions.

Recommended
Form Temperature .
Duration
Powder -20°C 3years [1] [2]
Powder 4°C 2 years [1]
In solvent -80°C 6 months [1] [2]
In solvent -20°C 1 month [1] [2]
Shipping Room temperature (Reported stable for a few days during
Condition ordinary shipping) [1]

Experimental Workflow for Handling

The following diagram outlines the key decision points for handling Metalaxyl-13C6 in the laboratory,

based on the provided data:
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Application and Handling Notes

¢ Primary Research Use: Metalaxyl-13C6 is a 13C-labeled stable isotope of the fungicide Metalaxyl.
It is primarily used as a tracer or an internal standard for quantitative analysis using techniques like
NMR, GC-MS, or LC-MS [2].

e Handling Precautions: The product is designated "for research use only, not for human use" [1].
Standard laboratory safety practices should be followed.

¢ Formulation Considerations: The provided formulations are starting points. Solubility can vary
between lots, so it is recommended to test a minute amount with the chosen solvent or formulation
before preparing a large batch [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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